Cas no 2034243-19-9 (4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile)

• Product Name: 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile
• CAS No: 2034243-19-9
• MF: C₂₀H₁₉ClN₂O
• MW: 338.830663919449
• CID: 5375119
• Update Time: 2025-08-04

4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile

• Inchi： 1S/C20H19ClN2O/c21-19-10-8-16(9-11-19)18-3-1-2-12-23(14-18)20(24)17-6-4-15(13-22)5-7-17/h4-11,18H,1-3,12,14H2
• InChI Key： BOICZEFDPGLVRU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CCCCC(C3=CC=C(Cl)C=C3)C2)=O)C=C1

Additional information on 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile

4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile (CAS No. 2034243-19-9): A Comprehensive Overview

4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile is a specialized organic compound with the CAS number 2034243-19-9. This compound belongs to the class of azepane derivatives, which are known for their versatile applications in medicinal chemistry and material science. The molecular structure features a benzonitrile moiety linked to an azepane ring via a carbonyl group, with a 4-chlorophenyl substituent at the 3-position of the azepane ring. This unique arrangement imparts distinct chemical and physical properties, making it a subject of interest for researchers and industries alike.

The synthesis of 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile typically involves multi-step organic reactions, including amide bond formation and ring closure strategies. Its molecular weight and solubility profile make it suitable for various experimental conditions. Researchers often explore its potential as a pharmacophore in drug discovery, particularly targeting central nervous system (CNS) disorders due to the azepane scaffold's affinity for neural receptors.

In recent years, the demand for azepane-based compounds has surged, driven by their applications in neuropharmacology and material science. The 4-chlorophenyl group enhances the compound's stability and bioactivity, making it a candidate for further studies in enzyme inhibition and receptor modulation. Additionally, the benzonitrile moiety offers opportunities for click chemistry and bioconjugation, expanding its utility in biotechnological applications.

From a commercial perspective, 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile is available through specialized chemical suppliers, often in research-grade quantities. Its CAS number 2034243-19-9 ensures precise identification in global databases, facilitating procurement and regulatory compliance. The compound's storage conditions typically recommend protection from light and moisture to maintain its integrity over time.

The scientific community continues to investigate the broader implications of azepane derivatives, with 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile serving as a key example. Its structural features align with current trends in fragment-based drug design and small molecule therapeutics, addressing unmet medical needs in areas like neurodegenerative diseases and chronic pain management. As research progresses, this compound may emerge as a cornerstone in next-generation pharmaceutical development.

For laboratories and institutions focusing on organic synthesis and medicinal chemistry, 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile offers a valuable tool for exploring new chemical spaces. Its compatibility with modern high-throughput screening techniques and computational modeling platforms enhances its appeal in drug discovery pipelines. Future studies may reveal additional applications in catalysis or functional materials, further solidifying its importance in chemical research.

In summary, 4-[3-(4-chlorophenyl)azepane-1-carbonyl]benzonitrile (CAS No. 2034243-19-9) represents a promising compound with multifaceted potential. Its unique structure, combined with growing interest in azepane chemistry, positions it as a significant player in both academic and industrial settings. As advancements in chemical biology and material science continue, this compound is poised to contribute to innovative solutions across diverse scientific disciplines.